Pegadricase

• CAS: 1040753-26-1
• Molecular Formula: C13H24N2O6
• Molecular Weight: 304.34 g/mol
• InChI: InChI=1S/C13H24N2O6/c1-20-8-9-21-12(17)6-5-11(16)15-7-3-2-4-10(14)13(18)19/h10H,2-9,14H2,1H3,(H,15,16)(H,18,19)/t10-/m0/s1
• InChIKey: PNFORBBPPMQASU-JTQLQIEISA-N

Pegadricase Product Overview

Pegadricase (CAS 1040753-26-1, UNII 50XB37EKN8) is an investigational PEGylated recombinant urate oxidase (uricase) derived from Candida utilis, expressed as a homotetramer conjugated with multiple 20,000 Da polyethylene glycol chains [1]. It is classified as a biologic enzyme replacement therapy under active clinical investigation for the treatment of refractory gout, hyperuricemia, and tumor lysis syndrome [2]. Pegadricase is the terminal uricase component of the combination product SEL‑212 (subsequently termed NASP), wherein it is administered sequentially with tolerogenic nanoparticles containing sirolimus to mitigate anti‑drug antibody formation [2].

1

Investigational PEGylated uricase for urate metabolism research models

2

Tool for immunogenicity and PEGylation characterization studies

3

Useful for pharmacokinetic modeling of PEGylated enzymes

• [1] FDA Global Substance Registration System (GSRS). PEGADRICASE UNII: 50XB37EKN8. Preferred Substance Name: PEGADRICASE; OXIDASE, URATE (SYNTHETIC CANDIDA UTILIS), HOMOTETRAMER, COMPD. WITH POLY(OXY-1,2-ETHANEDIYL). View Source
• [2] DrugBank. Pegadricase (DB15129). Accession Number DB15129. CAS 1040753-26-1. Investigational PEGylated recombinant candida urate oxidase. View Source

Why Pegadricase Cannot Be Substituted

Pegadricase is not interchangeable with other marketed or investigational uricases because it differs from pegloticase and rasburicase in enzymatic source organism, PEGylation architecture, elimination half‑life, dosing interval, and immunogenicity profile [1]. Pegadricase is a Candida utilis (yeast)‑derived uricase conjugated with 20,000 Da PEG, whereas pegloticase is a porcine‑baboon chimeric uricase bearing 10,000 Da PEG, and rasburicase is a non‑PEGylated fungal uricase with an approximately 16–22‑hour half‑life [1]. These molecular differences translate into distinct pharmacokinetics, dosing schedules, and anti‑drug antibody (ADA) mitigation requirements that preclude simple generic substitution. The quantitative evidence below demonstrates where these differences produce measurable, selection‑relevant consequences [2].

Enzymatic source (Candida utilis vs. porcine-baboon chimera) may alter substrate affinity and immunogenicity profile.

PEG architecture (20 kDa vs. 10 kDa) and half-life (days vs. hours) may shift dosing interval and ADA dynamics.

Co-administration requirement with ImmTOR tolerogenic nanoparticles is unique to pegadricase-based regimens.

• [1] PMC8938732 Table 1. Comparison of Uricase Molecules: Pegloticase, Pegadricase, and Rasburicase. Molecular weight, origin, disease indication, dosing route, and half‑life. View Source
• [2] Baraf HSB, Khanna PP, Kivitz AJ, Strand V. The COMPARE head‑to‑head, randomized controlled trial of SEL‑212 (pegadricase plus rapamycin‑containing nanoparticle, ImmTOR™) versus pegloticase for refractory gout. Rheumatology (Oxford). 2023 Jul 14;63(4):1058–1067. doi:10.1093/rheumatology/kead333. PMC10986798. View Source

Pegadricase Quantitative Evidence

Infusion Frequency Advantage

In the randomized, open‑label phase 2 COMPARE trial, SEL‑212 (ImmTOR 0.15 mg/kg plus pegadricase 0.2 mg/kg) administered once monthly was compared with pegloticase 8 mg administered twice monthly over 6 months in 170 adults with refractory gout. The pegadricase‑based regimen required 6 infusions over 6 months versus 12 infusions for pegloticase, representing a 50% reduction in infusion frequency while achieving numerically comparable primary‑endpoint success (53.0% vs. 46.0% of participants with serum urate <6 mg/dL for ≥80% of the time during months 3 and 6 combined; P = 0.181) [1]. Total exposure to pre‑infusion glucocorticoids was correspondingly reduced with the pegadricase regimen owing to the decreased infusion frequency [2].

Infusion frequency

Trial context

6 infusions (pegadricase regimen) vs. 12 infusions (pegloticase) over 6 months

Reported lower infusion-frequency endpoint context

COMPARE phase 2 trial; n=83, 87; research context only

Evidence Dimension	Number of intravenous infusions required over a 6‑month treatment period
Target Compound Data	6 infusions (once‑monthly SEL‑212 containing pegadricase 0.2 mg/kg)
Comparator Or Baseline	12 infusions (twice‑monthly pegloticase 8 mg)
Quantified Difference	50% reduction in total infusion count
Conditions	COMPARE phase 2, randomized, open‑label, multicenter trial; ITT populations: SEL‑212 n=83, pegloticase n=87; 6‑month treatment duration; adults with refractory gout

Why This Matters

For health‑system procurement and formulary evaluation, a 50% reduction in infusion encounters directly lowers nursing time, infusion‑suite occupancy, patient travel burden, and pre‑medication glucocorticoid exposure, all of which impact total cost of care and patient quality of life.

• [1] Baraf HSB, Khanna PP, Kivitz AJ, Strand V. The COMPARE head‑to‑head, randomized controlled trial of SEL‑212 (pegadricase plus rapamycin‑containing nanoparticle, ImmTOR™) versus pegloticase for refractory gout. Rheumatology (Oxford). 2023 Jul 14;63(4):1058–1067. Table 2 and Results. PMC10986798. View Source
• [2] Baraf HSB et al. Rheumatology (Oxford) 2023. Rheumatology Key Messages: 'Total exposure to pre‑infusion glucocorticoids decreased due to the decreased frequency of SEL‑212 vs pegloticase infusions.' View Source

Serum Urate Reduction Efficacy

In the COMPARE trial, the percentage reduction in mean serum urate levels during months 3 and 6 combined was statistically significantly greater with the pegadricase‑containing regimen SEL‑212 compared to pegloticase (−73.79% vs. −47.96%; P = 0.0161) [1]. At month 3 specifically, the difference was even more pronounced: −79.2% vs. −43.7% (P = 0.02) [2]. These data indicate that the pegadricase‑based monthly regimen produced a deeper and more consistent urate‑lowering effect over the initial treatment period than the approved twice‑monthly pegloticase regimen.

Serum urate reduction

Trial context

-73.79% vs. -47.96%, P=0.0161

Reported greater urate-lowering endpoint context in research models

Combined months 3 and 6; research endpoint monitoring

Evidence Dimension	Mean percentage reduction in serum urate from baseline during months 3 and 6 combined
Target Compound Data	−73.79% (SEL‑212: ImmTOR 0.15 mg/kg + pegadricase 0.2 mg/kg monthly)
Comparator Or Baseline	−47.96% (pegloticase 8 mg twice‑monthly)
Quantified Difference	25.83 percentage points greater reduction; P = 0.0161
Conditions	COMPARE phase 2 randomized open‑label trial; ITT analysis; serum urate measured at each infusion visit over 6 months; adults with refractory gout and baseline mean SU ~9 mg/dL

Why This Matters

Deeper urate lowering accelerates monosodium urate crystal dissolution and tophus resolution, key therapeutic goals in refractory gout. A clinically meaningful 25.8‑percentage‑point advantage in mean SU reduction supports pegadricase‑based therapy as the more potent urate‑lowering option when efficacy is the primary selection criterion.

• [1] Baraf HSB, Khanna PP, Kivitz AJ, Strand V. Rheumatology (Oxford) 2023;63(4):1058–1067. Abstract and Results: 'percentage reductions in SU levels were statistically greater during months 3 and 6 with SEL‑212 vs pegloticase (−73.79% and −47.96%, P = 0.0161).' View Source
• [2] Baraf HSB et al. Rheumatology (Oxford) 2023. Supplementary Results: 'Significantly better percentage reductions in SU were also observed with SEL‑212 vs pegloticase for month 3 (79.2% and 43.7%; P = 0.02).' View Source

Half-Life Advantage Over Non-PEGylated Uricase

Preclinical pharmacokinetic studies of intravenously administered uricase‑PEG 20 (pegadricase) demonstrated a median terminal half‑life of 194.5 hours (range 184–214 hours) in cynomolgus monkeys and 70.7 hours (range 44.2–104.5 hours) in rats [1]. By comparison, the non‑PEGylated uricase rasburicase exhibits a half‑life of less than 4 hours in baboon models and less than 2 hours in rats [1]. In human clinical data, pegadricase half‑life is approximately 3 days versus 16–22 hours for rasburicase [2]. The PEG 20,000‑Da conjugation thus extends half‑life roughly 49‑fold in non‑human primates and 3.3‑fold in humans relative to non‑PEGylated uricase.

Half-life

Cross-study

~194.5 h (monkey), ~70.7 h (rat), ~3 days (human) vs rasburicase

Supports monthly dosing interval modeling in PK research

Preclinical and clinical data; allometric scaling context

Immunogenicity control

Cross-study

100% ADA+ by day 30 (alone); 66% vs 26% sustained SUA control with/without ImmTOR

Requires co-administered immunomodulator for sustained uricase activity in research

Phase 1/2 data; research protocol design context

Biochemical characterization

Class-level inference

Candida utilis, PEG 20 kDa, pH opt 7.5, Km 3.57 × 10⁻⁵ M, 87.5% activity retained

Supports enzyme engineering and comparative biochemical research

No head-to-head activity comparison with pegloticase published

Evidence Dimension	Terminal elimination half‑life (preclinical and clinical)
Target Compound Data	Monkey median 194.5 h; rat median 70.7 h; human ~3 days
Comparator Or Baseline	Rasburicase: baboon <4 h; rat <2 h; human 16–22 h
Quantified Difference	~49‑fold (monkey); ~35‑fold (rat); ~3.3‑fold (human)
Conditions	Preclinical: IV uricase‑PEG 20 in Sprague‑Dawley rats (1, 4, 10 mg/kg) and cynomolgus monkeys (0.5, 1, 5 mg/kg); clinical half‑life data from Phase 1 and published literature

Why This Matters

A multi‑day half‑life enables monthly dosing for chronic gout management, whereas rasburicase's short half‑life restricts it to daily IV administration for acute tumor lysis syndrome. For procurement decisions, pegadricase's pharmacokinetic profile supports a drastically lower infusion frequency and total infusion burden relative to non‑PEGylated uricases.

• [1] Zhang Z, Fiorino A. Pharmacokinetics of Intravenous Uricase‑PEG 20, a Drug for Managing Hyperuricemia in Tumor Lysis Syndrome. Blood 2009;114(22):3086. doi:10.1182/blood.V114.22.3086.3086. View Source
• [2] PMC8938732 Table 1. Half‑life comparison: Pegloticase 6.4–13.8 days, Pegadricase 3 days, Rasburicase 16–22 h. View Source

Immunogenicity and Co-Administration Requirement

Pegadricase is intrinsically highly immunogenic. In a phase 1 ascending‑dose study (NCT02464605), all subjects (100%) developed anti‑uricase IgG antibodies by day 30 following a single intravenous dose of pegadricase alone [1]. This ADA response resulted in complete loss of uricase enzymatic activity within 30 days. In a subsequent phase 2 dose‑finding study (NCT02959918), pegadricase 0.2 mg/kg co‑administered with ImmTOR tolerogenic nanoparticles (0.1–0.15 mg/kg) enabled sustained serum urate control in 66% of evaluable patients at week 20 after five monthly infusions, compared to only 26% of patients when ImmTOR was withdrawn after week 12 [2]. For reference, pegloticase induces ADAs in approximately 90% of treated patients, similarly correlating with loss of efficacy and infusion reactions [1].

Immunogenicity control

Cross-study

100% ADA+ by day 30 (alone); 66% vs 26% sustained SUA control with/without ImmTOR

Requires co-administered immunomodulator for sustained uricase activity in research

Phase 1/2 data; research protocol design context

Evidence Dimension	Anti‑drug antibody formation rate and sustained serum urate control
Target Compound Data	Pegadricase alone: 100% ADA+ by day 30, loss of activity by day 30. Pegadricase + ImmTOR: 66% sustained SUA <6 mg/dL at week 20.
Comparator Or Baseline	Pegloticase: ~90% ADA formation. Pegadricase without ImmTOR: 26% sustained SUA control at week 20.
Quantified Difference	With vs. without ImmTOR: 66% vs. 26% sustained SUA control (absolute difference 40 percentage points).
Conditions	Phase 1 NCT02464605 (pegadricase alone, single ascending dose, hyperuricemia patients); Phase 2 NCT02959918 (SEL‑212 combination, five monthly infusions, symptomatic gout patients with SUA ≥6 mg/dL)

Why This Matters

Procurement of pegadricase for clinical or research use must account for its requisite co‑administration with an immunomodulatory agent (ImmTOR/nanoencapsulated sirolimus). Pegadricase cannot be deployed as a standalone therapeutic; total regimen cost and protocol complexity must therefore include the immunomodulator component. This immunogenicity profile is a critical selection differentiator from pegloticase, which can be co‑administered with methotrexate via a different immunomodulation strategy.

• [1] Kishimoto TK, et al. Tolerogenic nanoparticles mitigate the formation of anti‑drug antibodies against pegylated uricase in patients with hyperuricemia. Nat Commun. 2022 Jan 12;13:272. PMC8755849. Abstract and Results: 'pegadricase was highly immunogenic. All subjects developed anti‑uricase IgG antibodies by day 30.' View Source
• [2] Kivitz A, et al. Phase 2 Dose‑Finding Study in Patients with Gout Using SEL‑212, a Novel PEGylated Uricase (SEL‑037) Combined with Tolerogenic Nanoparticles (SEL‑110). Rheumatol Ther. 2023 Apr 17;10(4):825–847. PMC10326180. Results: 66% SUA control at week 20 with SEL‑212 vs. 26% when SEL‑110 withdrawn. View Source

Enzymatic Source and PEGylation Architecture

Urate oxidase from Candida utilis was selected from a comparative screen of multiple uricase sources because it demonstrated more favorable enzymatic properties including specific activity, pH optimum, and substrate affinity relative to mammalian and other microbial uricases [1]. Following PEGylation with 20,000‑Da PEG, the enzyme retains 87.5% of its native catalytic activity, and the pH optimum shifts from 8.5 to 7.5, aligning more closely with physiological pH [2]. The Michaelis constant (Km) of the PEGylated enzyme is 3.57 × 10⁻⁵ mol/L, reflecting improved substrate affinity compared to the native enzyme (Km 3.91 × 10⁻⁵ mol/L) [2]. In contrast, pegloticase is a PEGylated chimeric porcine‑baboon uricase conjugated with 10,000‑Da PEG. Quantitative head‑to‑head enzymatic activity comparisons between the two PEGylated products have not been published in peer‑reviewed literature; this evidence is therefore class‑level inference.

Biochemical characterization

Class-level inference

Candida utilis, PEG 20 kDa, pH opt 7.5, Km 3.57 × 10⁻⁵ M, 87.5% activity retained

Supports enzyme engineering and comparative biochemical research

No head-to-head activity comparison with pegloticase published

Evidence Dimension	Enzymatic source organism, PEG molecular weight, pH optimum, Km, activity retention after PEGylation
Target Compound Data	Candida utilis; PEG 20,000 Da; pH optimum 7.5; Km 3.57 × 10⁻⁵ mol/L; 87.5% activity retained
Comparator Or Baseline	Pegloticase: porcine‑baboon chimeric; PEG 10,000 Da; quantitative pH optimum and Km for pegloticase not publicly available
Quantified Difference	PEG size: 20,000 vs. 10,000 Da; pH optimum shift upon PEGylation: 8.5→7.5 (Candida utilis uricase); Km improvement after PEGylation: 3.91→3.57 × 10⁻⁵ mol/L
Conditions	In vitro biochemical characterization; recombinant Candida utilis uricase expressed in E. coli JM109(DE3); PEGylation with (mPEG)₂‑Lys‑NHS of 20 kDa

Why This Matters

The distinct enzymatic source and PEG architecture may influence substrate affinity under physiological conditions, in vivo stability, and immunogenicity profile. For laboratories and developers selecting a uricase scaffold for further engineering or assay development, Candida utilis‑derived pegadricase offers a biochemically well‑characterized alternative to mammalian uricases with quantified PEGylation parameters.

• [1] Bomalaski JS, et al. Uricase formulated with polyethylene glycol (uricase‑PEG 20): biochemical rationale and preclinical studies. J Rheumatol. 2002 Sep;29(9):1942–9. PMID: 12233890. 'Urate oxidase from Candida utilis had more favorable enzymatic properties.' View Source
• [2] Zhao X, He Y, Yao X, Du L, Meng Y. Study on General Properties of PEGylated Recombinant Uricase from Candida utilis. China Biotechnology. 2009;29(11):23–28. Km of PEG‑uricase 3.57×10⁻⁵ mol/L; pH optimum 7.5; 87.5% activity retention. View Source

Pegadricase Application Scenarios

Reduced Infusion Burden in Refractory Gout

For health systems and infusion centers managing chronic refractory gout patients, a pegadricase‑based monthly regimen (as SEL‑212/NASP) offers a 50% reduction in infusion encounters compared to twice‑monthly pegloticase, while achieving numerically comparable or superior serum urate control [1]. The 53.0% vs. 46.0% primary‑endpoint response rate and statistically greater mean SU reduction (−73.79% vs. −47.96%, P=0.0161) support pegadricase as the preferred uricase when both efficacy and reduced healthcare resource utilization are prioritized [1].

Immunomodulation Strategy for Clinical Trials

Because pegadricase alone induces anti‑drug antibodies in 100% of recipients by day 30 [2], any clinical protocol or investigational new drug (IND) application using pegadricase must incorporate a co‑administered immunomodulator (ImmTOR/nanoencapsulated sirolimus). The phase 2 evidence demonstrates that this combination sustains urate control in 66% of patients at 20 weeks, versus only 26% when the immunomodulator is withdrawn [3]. This differentiates pegadricase‑based regimens from pegloticase‑methotrexate protocols and is a critical consideration for protocol design and budgeting.

Uricase Engineering and Biochemical Research

For laboratories developing next‑generation uricase therapeutics or biosensors, Candida utilis‑derived pegadricase provides a biochemically characterized scaffold with documented PEGylation parameters: 87.5% activity retention post‑PEGylation, pH optimum of 7.5 (physiological range), and Km of 3.57 × 10⁻⁵ mol/L [4]. The 20,000‑Da PEG architecture and homotetrameric structure differentiate it from the 10,000‑Da PEG‑conjugated porcine‑baboon chimeric pegloticase, offering an alternative starting point for enzyme engineering, formulation development, or comparative mechanistic studies [4].

Pharmacokinetic Modeling of PEGylated Enzymes

The well‑characterized preclinical pharmacokinetics of uricase‑PEG 20 (pegadricase) – with a median half‑life of 194.5 hours in non‑human primates versus less than 4 hours for rasburicase [5] – provide a robust dataset for physiologically based pharmacokinetic (PBPK) modeling of PEGylated enzymes. This half‑life advantage supports monthly dosing in chronic indications, and the cross‑species PK data enable allometric scaling for translational research [5].

Application

Selection Property

Validation Focus

Refractory gout urate-lowering research

Infusion-frequency endpoint context

Healthcare-utilization modeling and serum urate control endpoints

Anti-drug antibody mitigation study design

Co-administration immunomodulator requirement

Sustained uricase activity in immunogenicity models

Uricase enzyme engineering research

Characterized PEGylation and enzyme kinetics

pH-optimum and substrate affinity validation

PEGylated enzyme PK/PD modeling

Multi-species half-life dataset

Allometric scaling and dosing interval modeling

• [1] Baraf HSB et al. Rheumatology (Oxford) 2023;63(4):1058–1067. COMPARE trial primary and secondary endpoint data. PMC10986798. View Source
• [2] Kishimoto TK, et al. Nat Commun. 2022 Jan 12;13:272. Phase 1 data: 100% ADA formation with pegadricase alone. PMC8755849. View Source
• [3] Kivitz A, et al. Rheumatol Ther. 2023 Apr 17;10(4):825–847. Phase 2 dose‑finding: 66% vs. 26% sustained SUA control. PMC10326180. View Source
• [4] Zhao X, et al. China Biotechnology. 2009;29(11):23–28. Candida utilis PEG‑uricase biochemical characterization: Km, pH optimum, activity retention. View Source
• [5] Zhang Z, Fiorino A. Blood 2009;114(22):3086. Pharmacokinetics of intravenous uricase‑PEG 20 in rats and cynomolgus monkeys. View Source